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Compound of Interest

Compound Name: (S)-(+)-1-Cyclohexylethylamine

Cat. No.: B097302

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(+)-1-Cyclohexylethylamine, a chiral primary amine, serves as a critical building block in
asymmetric synthesis, particularly in the development of novel pharmaceutical agents and
agrochemicals. Its stereochemistry is pivotal to the biological activity of the target molecules. A
thorough understanding of its physical properties is fundamental for its effective use in
synthesis, purification, and formulation. This technical guide provides an in-depth overview of
the key physical characteristics of (S)-(+)-1-Cyclohexylethylamine, complete with
experimental methodologies and structured data for ease of reference.

Core Physical Properties

The physical properties of (S)-(+)-1-Cyclohexylethylamine are summarized in the table below.
These values are critical for predicting its behavior in various chemical processes, including
reaction kinetics, separation, and purification.
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Property Value Conditions

Molecular Formula C8H17N

Molecular Weight 127.23 g/mol

Appearance CoIorIfess. to almost colorless Room Temperature
clear liquid

Boiling Point 60 °C 12 mmHg

177-178 °C Atmospheric Pressure (lit.)

Density 0.856 g/mL 25°C

0.866 g/mL 20 °C

Refractive Index 1.4614 20 °C (D line)

Specific Rotation +3.5° 25 °C (neat, D line)

Insoluble in water. Miscible

with acetone, chloroform,
Solubility dimethyl sulfoxide, ethanol,

methanol, ether, and

petroleum ether.

Experimental Protocols

Accurate determination of physical properties is paramount in chemical research and
development. The following sections detail the generalized experimental protocols for
measuring the key physical parameters of (S)-(+)-1-Cyclohexylethylamine.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, the Thiele tube method is a convenient and accurate
technique.

Methodology:
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Sample Preparation: A small amount (approximately 0.5 mL) of (S)-(+)-1-
Cyclohexylethylamine is placed into a small test tube (Durham tube).

Capillary Tube Insertion: A sealed-end capillary tube is inverted and placed inside the
Durham tube containing the sample.

Apparatus Setup: The Durham tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a Thiele tube filled with a
high-boiling point oil (e.g., mineral oil), making sure the rubber band or attachment is above
the oil level.

Heating: The side arm of the Thiele tube is gently heated. This design promotes convection
currents, ensuring uniform heating of the oil bath and the sample.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the capillary tube. Heating is continued until the bubbling is rapid and
continuous.

Boiling Point Determination: The heat source is removed, and the apparatus is allowed to
cool. The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.
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Workflow for Boiling Point Determination (Thiele Tube Method)

Preparation

Place sample in Durham tube

i

Insert inverted capillary tube

Apparatus Setup

Attach Durham tube to thermometer

i

Place assembly in Thiele tube

Measurement

Heat side arm of Thiele tube

i

Observe steady stream of bubbles

'

Remove heat and allow to cool

'

Record temperature when liquid enters capillary

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Determination of Density

Density is the mass per unit volume of a substance. For a liquid, it can be determined by
measuring the mass of a known volume.

Methodology:

o Tare a Pycnometer: A clean, dry pycnometer (a flask with a specific volume) is accurately
weighed.

o Fill with Sample: The pycnometer is filled with (S)-(+)-1-Cyclohexylethylamine. Care is
taken to avoid air bubbles.

o Equilibrate Temperature: The filled pycnometer is placed in a constant temperature bath
(e.g., 25 °C) to allow the liquid to reach thermal equilibrium.

e Adjust Volume: The volume is precisely adjusted to the pycnometer's calibration mark.
» Weigh the Filled Pycnometer: The pycnometer containing the sample is weighed accurately.

o Calculation: The density is calculated by dividing the mass of the sample (weight of filled
pycnhometer minus weight of empty pycnometer) by the known volume of the pycnometer.
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Workflow for Density Determination Workflow for Specific Rotation Measurement

Instrument Setup

Warm up polarimeter

Weigh empty pycnometer l

l Zero with blank sample

Fill pycnometer with sample

Sample Preparation

l Fill polarimeter cell with neat sample

Equilibrate temperature
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l
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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